Cas no 178380-97-7 (2-Butenoic acid,4,4,4-trifluoro-3-hydroxy-, methyl ester)

• Product Name: 2-Butenoic acid,4,4,4-trifluoro-3-hydroxy-, methyl ester
• CAS No: 178380-97-7
• MF: C₅H₅F₃O₃
• MW: 170.086612462997
• CID: 112864
• PubChem ID: 54715910
• Update Time: 2025-04-18

2-Butenoic acid,4,4,4-trifluoro-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,4,4,4-trifluoro-3-hydroxy-, methyl ester
• 2-Butenoic acid, 4,4,4-trifluoro-3-hydroxy-, methyl ester
• Methyl4,4,4-trifluoro-3-hydroxybut-2-enoate
• Methyl 4,4,4-trifluoro-3-hydroxybut-2-enoate
• 178380-97-7
• SCHEMBL25142325

• Inchi： 1S/C5H5F3O3/c1-11-4(10)2-3(9)5(6,7)8/h2,9H,1H3/b3-2-
• InChI Key： FPKPXWNDKNKZPT-IHWYPQMZSA-N
• SMILES： FC(/C(=C/C(=O)OC)/O)(F)F

Computed Properties

• Exact Mass: 170.01905
• Monoisotopic Mass: 170.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53